Cas no 1227602-36-9 (6-Chloro-5-(hydroxymethyl)pyridin-2-ol)

• Product Name: 6-Chloro-5-(hydroxymethyl)pyridin-2-ol
• CAS No: 1227602-36-9
• MF: C₆H₆ClNO₂
• MW: 159.570340633392
• CID: 4921235
• Update Time: 2026-02-27

6-Chloro-5-(hydroxymethyl)pyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 6-chloro-5-(hydroxymethyl)pyridin-2-ol
• OCc1ccc(=O)[nH]c1Cl
• 2-Chloro-6-hydroxypyridine-3-methanol
• SB21291
• 6-Chloro-5-(hydroxymethyl)pyridin-2-ol

• Inchi： 1S/C6H6ClNO2/c7-6-4(3-9)1-2-5(10)8-6/h1-2,9H,3H2,(H,8,10)
• InChI Key： VJMMHIGZXPVQKZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(N1)=O)CO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: -0.3
• Topological Polar Surface Area: 49.3

Additional information on 6-Chloro-5-(hydroxymethyl)pyridin-2-ol

Introduction to 6-Chloro-5-(hydroxymethyl)pyridin-2-ol (CAS No: 1227602-36-9)

6-Chloro-5-(hydroxymethyl)pyridin-2-ol, identified by its Chemical Abstracts Service (CAS) number 1227602-36-9, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic organic molecule features a pyridine core substituted with a chlorine atom at the 6-position and a hydroxymethyl group at the 5-position. Its unique structural attributes make it a valuable intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents.

The compound's molecular structure, characterized by a nitrogen-containing aromatic ring, positions it as a key building block in medicinal chemistry. The presence of both chloro and hydroxymethyl functional groups provides diverse reactivity, enabling its incorporation into more complex scaffolds through nucleophilic substitution, condensation, or other synthetic pathways. This versatility has garnered interest from researchers exploring new drug candidates for diverse therapeutic applications.

In recent years, 6-Chloro-5-(hydroxymethyl)pyridin-2-ol has been utilized in the synthesis of compounds with potential pharmacological activity. For instance, derivatives of this molecule have been investigated for their antimicrobial and anti-inflammatory properties. The chlorine substituent enhances electrophilicity, facilitating further functionalization, while the hydroxymethyl group can participate in hydrogen bonding interactions, influencing the binding affinity to biological targets.

One notable area of research involves the use of 6-Chloro-5-(hydroxymethyl)pyridin-2-ol in the development of kinase inhibitors. Kinases are enzymes crucial in signal transduction pathways and are often implicated in diseases such as cancer. By modifying the pyridine core with pharmacophores that interact with specific kinase domains, researchers aim to develop selective inhibitors that modulate these pathways effectively. The compound's structural features make it a promising precursor for designing such inhibitors.

Additionally, studies have explored the role of 6-Chloro-5-(hydroxymethyl)pyridin-2-ol in the synthesis of antiviral agents. The pyridine ring is a common motif in many antiviral drugs due to its ability to interact with viral proteases and polymerases. Researchers have leveraged derivatives of this compound to develop molecules that disrupt viral replication cycles, offering potential treatments for emerging infectious diseases.

The chemical reactivity of 6-Chloro-5-(hydroxymethyl)pyridin-2-ol also makes it useful in materials science applications. For example, its ability to undergo cross-coupling reactions allows for the creation of conjugated polymers and organic semiconductors. These materials are essential in the development of advanced electronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

In conclusion, 6-Chloro-5-(hydroxymethyl)pyridin-2-ol (CAS No: 1227602-36-9) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and biologists alike. As research continues to uncover new biological targets and synthetic methodologies, the significance of this compound is likely to grow further.